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Compound of Interest

Compound Name: 2-Deacetyltaxachitriene A

Cat. No.: B15595420

In-Depth Technical Guide: 2-
Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Deacetyltaxachitriene A, a
diterpenoid taxane isolated from plants of the Taxus genus. This document consolidates
essential chemical and biological data, including its CAS number, molecular formula, and
known biological activities. Detailed experimental protocols for the isolation and
characterization of similar taxanes are presented, alongside a discussion of the potential
mechanisms of action for compounds in this class. This guide is intended to serve as a
foundational resource for researchers and professionals engaged in natural product chemistry,
oncology, and drug development.

Chemical and Physical Properties

2-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, which are
well-known for their cytotoxic properties.
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Property Value Reference
CAS Number 214769-96-7 [1]
Molecular Formula C30H42012 [1]
Molecular Weight 594.65 g/mol [1]

Isolated from the seeds of the
Source ] ] )
Chinese yew (Taxus chinensis)

Biological Activity

2-Deacetyltaxachitriene A has been identified as a compound of interest for its potential
applications in oncology.

Cytotoxicity

While specific quantitative data such as IC50 values for 2-Deacetyltaxachitriene A are not
readily available in public literature, compounds of the taxane class isolated from Taxus species
are widely recognized for their cytotoxic effects against various cancer cell lines. Research on
other non-alkaloidal taxane diterpenes from Taxus chinensis has demonstrated significant
cytotoxicity, even in paclitaxel-resistant cell lines[2]. The general mechanism of action for many
taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis[3].

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of 2-
Deacetyltaxachitriene A are not explicitly published. However, the following sections describe
general methodologies employed for the extraction and analysis of taxanes from Taxus
species, which can be adapted for this specific compound.

Isolation and Purification of Taxanes from Taxus
chinensis

The following is a generalized workflow for the isolation of taxanes from Taxus chinensis, based
on established methods for similar compounds.
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Workflow: Isolation of Taxanes
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Dried and Powdered Taxus chinensis Plant Material

Methanol or Ethanol Extraction

'

Concentration of Crude Extract

'

Solvent-Solvent Partitioning

'

Column Chromatography (Silica Gel, Alumina)

'

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Pure 2-Deacetyltaxachitriene A
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Pure Isolated Compound

A4

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Infrared Spectroscopy (IR) UV-Vis Spectroscopy
(Determine Molecular Weight and Formula) (1H, 13C, 2D NMR for structure) (Identify Functional Groups) (Identify Chromophores)

Y

Elucidated Structure of 2-Deacetyltaxachitriene A
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2-Deacetyltaxachitriene A

Binds to B-tubulin subunit of microtubules

l

Hyper-stabilization of microtubules

y

Disruption of microtubule dynamics

l

Mitotic Arrest (G2/M phase)

Induction of Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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